Cas no 339343-22-5 (3-Acetyl-2-(4-methoxyphenyl)thiazolidine-4-carboxylic acid)

• Product Name: 3-Acetyl-2-(4-methoxyphenyl)thiazolidine-4-carboxylic acid
• CAS No: 339343-22-5
• MF: C₁₃H₁₅NO₄S
• MW: 281.32750248909
• CID: 2129760
• PubChem ID: 2827732
• Update Time: 2025-08-02

3-Acetyl-2-(4-methoxyphenyl)thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Acetyl-2-(4-methoxyphenyl)thiazolidine-4-carboxylic acid
• SMR000123645
• HMS2464I07
• 3-acetyl-2-(4-methoxyphenyl)-1,3-thiazolidine-4-carboxylic acid
• 3-Acetyl-2-(4-methoxy-phenyl)-thiazolidine-4-carboxylic acid
• SR-01000512496-1
• AKOS000301815
• AKOS022036170
• EU-0015096
• SR-01000512496
• ChemDiv3_010827
• 3-acetyl-2-(4-methoxyphenyl)thiazolidine-4-carboxylicacid
• DB-365909
• Oprea1_592354
• Oprea1_752009
• CHEMBL1393441
• IDI1_028385
• HMS1503M03
• 339343-22-5
• MLS000123063

• MDL： MFCD01815534
• Inchi： 1S/C13H15NO4S/c1-8(15)14-11(13(16)17)7-19-12(14)9-3-5-10(18-2)6-4-9/h3-6,11-12H,7H2,1-2H3,(H,16,17)
• InChI Key： HMYDLHFCLSTJNZ-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)O)N(C(C)=O)C1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 281.07217913Da
• Monoisotopic Mass: 281.07217913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 92.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 542.5±50.0 °C at 760 mmHg
• Flash Point: 281.9±30.1 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

3-Acetyl-2-(4-methoxyphenyl)thiazolidine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Acetyl-2-(4-methoxyphenyl)thiazolidine-4-carboxylic acid

Recent Advances in the Study of 3-Acetyl-2-(4-methoxyphenyl)thiazolidine-4-carboxylic acid (CAS: 339343-22-5)

3-Acetyl-2-(4-methoxyphenyl)thiazolidine-4-carboxylic acid (CAS: 339343-22-5) is a thiazolidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its synthesis, biological activities, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief consolidates the latest findings related to this compound, providing insights into its current status and future prospects.

The compound's structural features, including the thiazolidine ring and the acetyl and methoxyphenyl substituents, contribute to its unique chemical and biological properties. Recent synthetic methodologies have focused on optimizing the yield and purity of 3-Acetyl-2-(4-methoxyphenyl)thiazolidine-4-carboxylic acid, with particular emphasis on green chemistry approaches to reduce environmental impact. Advances in catalytic systems and solvent-free reactions have been reported, enhancing the scalability of its production for preclinical and clinical studies.

Pharmacological investigations have revealed that 3-Acetyl-2-(4-methoxyphenyl)thiazolidine-4-carboxylic acid exhibits notable anti-inflammatory and antioxidant activities. In vitro studies using cell lines such as RAW 264.7 macrophages and human endothelial cells have demonstrated its ability to inhibit pro-inflammatory cytokines like TNF-α and IL-6, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its antioxidant properties, evidenced by the scavenging of reactive oxygen species (ROS), highlight its role in mitigating oxidative stress-related pathologies.

Mechanistic studies have further elucidated the compound's interaction with key molecular targets. For instance, it has been shown to modulate the NF-κB signaling pathway, a critical regulator of inflammation and immune responses. Molecular docking simulations suggest that the compound binds to the p50 subunit of NF-κB, thereby inhibiting its nuclear translocation and subsequent transcriptional activity. These findings provide a molecular basis for its observed anti-inflammatory effects and open avenues for structure-activity relationship (SAR) studies to optimize its efficacy.

In the context of drug development, 3-Acetyl-2-(4-methoxyphenyl)thiazolidine-4-carboxylic acid has been evaluated for its pharmacokinetic properties. Preliminary data indicate favorable absorption and distribution profiles, although further studies are needed to assess its metabolic stability and potential drug-drug interactions. The compound's low cytotoxicity in normal cell lines, as reported in recent toxicity assays, underscores its safety profile, making it a viable candidate for further preclinical development.

Future research directions include the exploration of its therapeutic potential in animal models of inflammatory and oxidative stress-related diseases, such as rheumatoid arthritis and neurodegenerative disorders. Additionally, the synthesis of analogs and derivatives of 3-Acetyl-2-(4-methoxyphenyl)thiazolidine-4-carboxylic acid is underway to enhance its bioactivity and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from bench to bedside.

In conclusion, 3-Acetyl-2-(4-methoxyphenyl)thiazolidine-4-carboxylic acid (CAS: 339343-22-5) represents a promising scaffold in medicinal chemistry, with demonstrated anti-inflammatory and antioxidant properties. Continued research into its mechanisms of action, pharmacokinetics, and therapeutic applications will be crucial in realizing its full potential as a novel therapeutic agent. This brief underscores the importance of interdisciplinary collaboration in advancing the development of this compound and related derivatives.